2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid

• IUPAC Name: 2-[butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid
• InChI: InChI=1S/C14H18FNO3/c1-3-10(2)16(9-14(18)19)13(17)8-11-6-4-5-7-12(11)15/h4-7,10H,3,8-9H2,1-2H3,(H,18,19)
• InChI Key: BSKANAGJGXTMLP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(CC(=O)O)C(=O)CC1=CC=CC=C1F
• Molecular Formula: C14H18FNO3
• Molecular Weight: 267.30 g/mol

Description

2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid, also known as Fasoracetam, is a nootropic drug that has gained significant attention in recent years for its potential cognitive enhancing properties. Fasoracetam belongs to the racetam family of drugs and is structurally similar to Piracetam, but with additional modifications that make it more potent and effective.

Mechanism of Action

2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid works by modulating the activity of several neurotransmitters in the brain, including acetylcholine, GABA, and glutamate. It has been found to increase the density of GABA receptors in the brain, which may contribute to its anxiolytic effects. 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid also enhances the release of acetylcholine and glutamate, which are important neurotransmitters involved in memory and learning.
Biochemical and Physiological Effects:
2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid has been found to have several biochemical and physiological effects in the brain. It has been shown to increase the expression of certain proteins involved in synaptic plasticity, which is important for learning and memory. 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid has also been found to increase the density of dendritic spines, which are important structures involved in the communication between neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid in lab experiments is its potency and specificity. 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid has been shown to have a high affinity for certain receptors in the brain, which makes it an ideal tool for studying the effects of neurotransmitters on these receptors. However, one of the limitations of using 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid in lab experiments is the lack of information on its long-term effects. More research is needed to determine the potential risks and benefits of using 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid over an extended period.

Future Directions

There are several potential future directions for research on 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid. One area of interest is the potential use of 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the potential use of 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid in the treatment of anxiety disorders, due to its anxiolytic effects. Additionally, more research is needed to determine the long-term effects of 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid use, as well as its potential interactions with other drugs and supplements.

Synthesis Methods

2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid can be synthesized through a multi-step process involving the reaction of 2-fluoro-2-phenylacetic acid with butan-2-amine, followed by acylation with 2-bromoacetyl bromide, and finally, reduction with lithium aluminum hydride. This process yields a pure form of 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid that can be used for scientific research purposes.

Scientific Research Applications

2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid has been extensively studied for its potential cognitive enhancing properties. It has been shown to improve memory, learning, and attention in animal models and human subjects. 2-[Butan-2-yl-[2-(2-fluorophenyl)acetyl]amino]acetic acid has also been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.